Cas no 31124-35-3 (Benzene, ethenyl-1-13C-)

• Product Name: Benzene, ethenyl-1-13C-
• CAS No: 31124-35-3
• MF: C₈H₈
• MW: 105.141777038574
• MDL: MFCD00084086
• CID: 298452
• PubChem ID: 71310300
• Update Time: 2025-04-19

Benzene, ethenyl-1-13C- Chemical and Physical Properties

Names and Identifiers

• Benzene, ethenyl-1-13C-
• ethenylbenzene
• J-018248
• Styrene--13C
• Styrene- alpha -13C
• 31124-35-3
• Styrene-alpha-13C, >=99 atom % 13C, >=98% (CP), contains 4-t-butylcatechol as stabilizer
• DTXSID60746134
• (1-~13~C)Ethenylbenzene
• (113C)ethenylbenzene

• MDL： MFCD00084086
• Inchi： 1S/C8H8/c1-2-8-6-4-3-5-7-8/h2-7H,1H2/i2+1
• InChI Key： PPBRXRYQALVLMV-VQEHIDDOSA-N
• SMILES： C1([13CH]=C)C=CC=CC=1

Computed Properties

• Exact Mass: 105.065955091g/mol
• Monoisotopic Mass: 105.065955091g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 68.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.918 g/mL at 25 °C
• Boiling Point: 50-51 °C25 mm Hg(lit.)
• Flash Point: 32 °C
• LogP: 2.32960

Benzene, ethenyl-1-13C- Security Information

• Hazardous Material transportation number：UN 2055 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20-36/38
• Safety Instruction： 16-26-7/9-23
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes